Cas no 66183-71-9 (ethyl 5-oxopyrrolidine-2-carboxylate)

Ethyl 5-oxopyrrolidine-2-carboxylate is a versatile pyrrolidone derivative commonly used as an intermediate in organic synthesis and pharmaceutical applications. Its five-membered lactam structure, featuring both an ester and a ketone functional group, makes it a valuable building block for the preparation of more complex heterocyclic compounds. The compound exhibits good solubility in common organic solvents, facilitating its use in various reaction conditions. Its reactivity allows for further functionalization, enabling the synthesis of biologically active molecules, including nootropic agents and other pharmacologically relevant structures. The ethyl ester group enhances its stability while maintaining sufficient reactivity for downstream transformations. This compound is particularly useful in medicinal chemistry research for scaffold modification and prodrug development.

ethyl 5-oxopyrrolidine-2-carboxylate structure

66183-71-9 structure

Product Name:ethyl 5-oxopyrrolidine-2-carboxylate

CAS No:66183-71-9

MF:C₇H₁₁NO₃

MW:157.167142152786

MDL:MFCD00062673

CID:859151

PubChem ID:98047

Update Time:2025-05-21

ethyl 5-oxopyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl DL-pyroglutamate
- Ethyl 5-oxo-DL-prolinate
- ethyl 5-oxopyrrolidine-2-carboxylate
- ethyl 5-oxo-L-prolinate
- ethyl 5-oxoprolinate
- SB23085
- 5-ethoxycarbonyl-2-pyrrolidinone
- ethyl 2-pyrrolidone-5-carboxylate
- EthylDL-pyroglutamate
- ethyl 2-oxopyrrolidine-5-carboxylate
- NSC72279
- AKOS003392005
- proline, 5-oxo-, ethyl ester
- SY060258
- D-(-)-Pyroglutamic Acid Ethyl Ester
- 5-oxo-pyrrolidine-2-carboxylic acid ethyl ester
- SCHEMBL815103
- MFCD00062673
- NSC-72279
- 5-ETHOXYLCARBONYL-2-PYRROLIDINONE
- NS00013666
- 66183-71-9
- LS-13298
- Ethyl D-(-)-pyroglutamate
- BCP27376
- Ethyl 5-oxo-2-pyrrolidinecarboxylate #
- SY023258
- NCIOpen2_000435
- 2-Pyrrolidinecarboxylic acid-5-oxo-, ethyl ester
- EINECS 266-226-9
- AKOS017258899
- F9995-1010
- Ethyl 5-hydroxy-3,4-dihydro-2H-pyrrole-2-carboxylate
- DA-03810
- 5-ETHYLCARBOXYL-2-PYRROLIDINONE
- ETHYL PCA
- SY023259
- ALBB-024582
- NSC-166529
- NSC166529
- STL432330
- DTXSID00984674
- CS-0148328
- MDL： MFCD00062673
- Inchi： 1S/C7H11NO3/c1-2-11-7(10)5-3-4-6(9)8-5/h5H,2-4H2,1H3,(H,8,9)
- InChI Key： QYJOOVQLTTVTJY-UHFFFAOYSA-N
- SMILES： CCOC(C1NC(=O)CC1)=O

Computed Properties

Exact Mass: 157.07393
Monoisotopic Mass: 157.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.4A^2
XLogP3: -0.1

Experimental Properties

Density: 1.161
Boiling Point: 312.7°C at 760 mmHg
Flash Point: 142.9°C
Refractive Index: 1.466
PSA: 55.4

ethyl 5-oxopyrrolidine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM119755-1g	Ethyl DL-pyroglutamate	66183-71-9	95%	1g	$235	2021-06-09
Chemenu	CM119755-5g	Ethyl DL-pyroglutamate	66183-71-9	95%	5g	$431	2021-06-09
Chemenu	CM119755-10g	Ethyl DL-pyroglutamate	66183-71-9	95%	10g	$659	2021-06-09
Chemenu	CM119755-25g	Ethyl DL-pyroglutamate	66183-71-9	95%	25g	$919	2021-06-09
TRC	E264976-100mg	5-Ethylcarboxyl-2-pyrrolidinone	66183-71-9		100mg	$ 50.00	2022-06-05
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Chemenu	CM119755-1g	Ethyl DL-pyroglutamate	66183-71-9	95%+	1g	$235	2022-09-29
Chemenu	CM119755-5g	Ethyl DL-pyroglutamate	66183-71-9	95%+	5g	$431	2022-09-29
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